Cas no 921865-97-6 (N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 921865-97-6
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 5940952
• PubChem ID: 27463151
• Update Time: 2025-05-21

N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• N-(4-{[(2,4,6-trimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• 921865-97-6
• AKOS004951795
• N-[4-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• F2202-1050
• N-(4-(2-(mesitylamino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C19H19N3O3S/c1-11-7-12(2)17(13(3)8-11)21-16(23)9-14-10-26-19(20-14)22-18(24)15-5-4-6-25-15/h4-8,10H,9H2,1-3H3,(H,21,23)(H,20,22,24)
• InChI Key： IWWOTJFWFLPLNU-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CC(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Additional information on N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Comprehensive Overview of N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 921865-97-6)

The compound N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide, identified by its CAS No. 921865-97-6, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework combining a thiazole ring, a furan moiety, and a trimethylphenyl group, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery, especially in targeting specific enzymes or receptors involved in various diseases.

In recent years, the demand for novel heterocyclic compounds like N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide has surged due to their versatility in drug design. The thiazole and furan rings are known for their electron-rich properties, which can enhance binding affinity to biological targets. This has led to increased searches for "thiazole derivatives in drug discovery" and "furan-based bioactive compounds" across scientific databases and search engines. The compound's CAS No. 921865-97-6 is often queried by chemists and pharmacologists seeking detailed physicochemical and pharmacological data.

One of the most discussed topics in the context of this compound is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, researchers are exploring unconventional chemical scaffolds, such as N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide, to develop new antimicrobial agents. The molecule's structural complexity allows for modifications that could improve its efficacy against resistant strains. This aligns with the growing public interest in "new antibiotics 2024" and "combating superbugs," making it a timely subject for discussion.

Another area of interest is the compound's potential application in cancer therapy. The integration of the trimethylphenyl group suggests possible interactions with hydrophobic pockets in protein targets, a feature often exploited in kinase inhibitors. Searches for "thiazole-based anticancer agents" and "furan derivatives in oncology" reflect the scientific community's curiosity about this molecule's therapeutic potential. Preliminary studies indicate that derivatives of this compound may exhibit selective cytotoxicity against certain cancer cell lines, though further research is needed to validate these findings.

From a synthetic chemistry perspective, the preparation of N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide involves multi-step reactions, including amide coupling and heterocyclic ring formation. These processes are frequently searched under terms like "synthesis of thiazole-furan hybrids" and "carboxamide derivatives preparation." The compound's CAS No. 921865-97-6 serves as a critical identifier for researchers accessing spectral data or patent literature related to its synthesis and applications.

Environmental and green chemistry considerations are also relevant when discussing this compound. With increasing emphasis on sustainable practices, scientists are exploring eco-friendly synthetic routes for molecules like N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide. Queries such as "green synthesis of heterocycles" and "reducing waste in organic synthesis" highlight the shift toward more sustainable methodologies in chemical research.

In conclusion, N-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 921865-97-6) represents a compelling case study in modern drug discovery and synthetic chemistry. Its multifaceted structure and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced chemical synthesis.